Cas no 138055-97-7 (3-Pyridinecarboxylicacid,4-ethoxy-1,6-dihydro-6-oxo-,ethylester(9CI))
138055-97-7 structure
Product Name:3-Pyridinecarboxylicacid,4-ethoxy-1,6-dihydro-6-oxo-,ethylester(9CI)
CAS No:138055-97-7
MF:C10H13NO4
MW:211.214523077011
CID:1020722
PubChem ID:45094246
Update Time:2025-04-20
3-Pyridinecarboxylicacid,4-ethoxy-1,6-dihydro-6-oxo-,ethylester(9CI) Chemical and Physical Properties
Names and Identifiers
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- 3-Pyridinecarboxylicacid,4-ethoxy-1,6-dihydro-6-oxo-,ethylester(9CI)
- ethyl 4-ethoxy-6-oxo-1H-pyridine-3-carboxylate
- 3-pyridinecarboxylic acid,4-ethoxy-1,6-dihydro-6-oxo-,ethyl ester
- 138055-97-7
-
- Inchi: 1S/C10H13NO4/c1-3-14-8-5-9(12)11-6-7(8)10(13)15-4-2/h5-6H,3-4H2,1-2H3,(H,11,12)
- InChI Key: WJDTZNLRCXNBNI-UHFFFAOYSA-N
- SMILES: O(CC)C1=CC(NC=C1C(=O)OCC)=O
Computed Properties
- Exact Mass: 211.08449
- Monoisotopic Mass: 211.08445790g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 330
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 64.6Ų
Experimental Properties
- PSA: 64.63
3-Pyridinecarboxylicacid,4-ethoxy-1,6-dihydro-6-oxo-,ethylester(9CI) Related Literature
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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